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Compound of Interest

Compound Name: N-Chloroacetyl-DL-alanine

Cat. No.: B3150577 Get Quote

An In-depth Technical Guide to N-Chloroacetyl-DL-alanine

This technical guide provides comprehensive information on the physicochemical properties

and relevant experimental methodologies for N-Chloroacetyl-DL-alanine, an important alanine

derivative used in peptide synthesis and as an intermediate in the development of

pharmaceutical compounds.[1][2] This document is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis.

Physicochemical Properties
N-Chloroacetyl-DL-alanine is a white to almost white solid, appearing as a powder or

crystalline substance at room temperature (20°C).[3][4] It is recognized for its role as a key

intermediate in the production of modified amino acids.[1]

Quantitative Data Summary
The following table summarizes the key quantitative properties of N-Chloroacetyl-DL-alanine.
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Property Value Reference

Melting Point
124.0 to 127.0 °C (125 °C

referenced)
[3][4][5]

Molecular Formula C₅H₈ClNO₃ [3][6]

Molecular Weight 165.57 g/mol [3]

Purity
>98.0% (by Neutralization

Titration)
[4]

CAS Registry Number 1190-32-5 [3]

Experimental Protocols
Detailed methodologies are crucial for the accurate synthesis, purification, and characterization

of N-Chloroacetyl-DL-alanine. The following sections describe a generalized protocol for its

synthesis via N-acylation and a standard method for melting point determination.

Synthesis of N-Chloroacetyl-DL-alanine
The synthesis of N-acyl-alanine derivatives typically involves the acylation of the amino group

of DL-alanine. A common approach is a modified Schotten-Baumann reaction, which is

effective for the N-acylation of amino acids.[7] The following is a generalized protocol that can

be adapted for the synthesis of N-Chloroacetyl-DL-alanine.

Materials:

DL-Alanine

Chloroacetyl chloride

Sodium hydroxide (or another suitable base like triethylamine)

Dichloromethane (DCM) or another suitable solvent

Hydrochloric acid
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Standard laboratory glassware and equipment (round-bottom flask, magnetic stirrer,

dropping funnel, ice bath)

Procedure:

Dissolution: DL-alanine (1.0 equivalent) is dissolved in an aqueous solution of sodium

hydroxide or suspended in a solvent like DCM.

Cooling: The mixture is cooled in an ice bath to 0-5°C to control the exothermic reaction.

Acylation: Chloroacetyl chloride (1.1 equivalents) is added dropwise to the cooled solution

while stirring vigorously. The temperature and pH (if aqueous) are carefully maintained.

Reaction: The reaction is allowed to warm to room temperature and stirred for several hours

(typically 12-18) until completion.[8] Reaction progress can be monitored using Thin Layer

Chromatography (TLC).

Work-up: Upon completion, the reaction mixture is acidified with hydrochloric acid to

precipitate the N-Chloroacetyl-DL-alanine product.

Purification: The crude product is isolated by filtration, washed with cold water, and can be

further purified by recrystallization from a suitable solvent system to achieve high purity.

Melting Point Determination
The melting point is a critical parameter for assessing the purity of a crystalline solid.

Apparatus:

Melting point apparatus (digital or oil bath)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle

Procedure:
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Sample Preparation: A small amount of the dry, purified N-Chloroacetyl-DL-alanine is finely

powdered using a mortar and pestle.

Capillary Loading: The powdered sample is packed into a capillary tube to a height of 2-3

mm.

Measurement: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated rapidly to a temperature about 15-20°C below the expected

melting point (125°C). Then, the heating rate is reduced to 1-2°C per minute to allow for

accurate observation.

Observation: The temperature range is recorded from the point at which the first drop of

liquid appears to the point at which the entire sample has melted into a clear liquid. A sharp

melting range (e.g., 1-2°C) is indicative of high purity.

Workflow and Pathway Diagrams
To visualize the experimental and logical flow, the following diagrams are provided in DOT

language.
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Caption: Workflow for the synthesis and purification of N-Chloroacetyl-DL-alanine.
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Application in Drug Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/pdf/Independent_Synthesis_and_Verification_of_N_Hydroxyacetyl_L_alanine_A_Comparative_Guide.pdf
https://www.benchchem.com/pdf/Synthesis_and_Characterization_of_N_Hydroxyacetyl_L_alanine_A_Technical_Guide.pdf
https://www.benchchem.com/product/b3150577#n-chloroacetyl-dl-alanine-melting-point-and-physical-state
https://www.benchchem.com/product/b3150577#n-chloroacetyl-dl-alanine-melting-point-and-physical-state
https://www.benchchem.com/product/b3150577#n-chloroacetyl-dl-alanine-melting-point-and-physical-state
https://www.benchchem.com/product/b3150577#n-chloroacetyl-dl-alanine-melting-point-and-physical-state
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3150577?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3150577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

